Cas no 1360968-43-9 (Methyl 5-iodo-3-(trifluoromethyl)picolinate)

Methyl 5-iodo-3-(trifluoromethyl)picolinate is a versatile heterocyclic compound featuring both an iodine substituent and a trifluoromethyl group on a pyridine core, esterified with a methyl group. The iodine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the electron-withdrawing trifluoromethyl group improves stability and reactivity in nucleophilic substitutions. The methyl ester functionality allows for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its well-defined structure and high purity ensure consistent performance in complex organic transformations. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its modular reactivity.

Methyl 5-iodo-3-(trifluoromethyl)picolinate structure

1360968-43-9 structure

Product Name:Methyl 5-iodo-3-(trifluoromethyl)picolinate

CAS No:1360968-43-9

MF:C₈H₅F₃INO₂

MW:331.03048491478

CID:4907941

Update Time:2025-06-11

Methyl 5-iodo-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-iodo-3-(trifluoromethyl)picolinate
- Inchi： 1S/C8H5F3INO2/c1-15-7(14)6-5(8(9,10)11)2-4(12)3-13-6/h2-3H,1H3
- InChI Key： BBMXRYFWPSKTCN-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(=O)OC)C(C(F)(F)F)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 247
XLogP3: 2.6
Topological Polar Surface Area: 39.2

Methyl 5-iodo-3-(trifluoromethyl)picolinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003107-250mg	Methyl 5-iodo-3-(trifluoromethyl)picolinate	1360968-43-9	95%	250mg	$980.00	2022-04-03
Alichem	A029003107-500mg	Methyl 5-iodo-3-(trifluoromethyl)picolinate	1360968-43-9	95%	500mg	$1,634.45	2022-04-03
Alichem	A029003107-1g	Methyl 5-iodo-3-(trifluoromethyl)picolinate	1360968-43-9	95%	1g	$2,779.20	2022-04-03

Methyl 5-iodo-3-(trifluoromethyl)picolinate Related Literature

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Additional information on Methyl 5-iodo-3-(trifluoromethyl)picolinate

Comprehensive Overview of Methyl 5-iodo-3-(trifluoromethyl)picolinate (CAS No. 1360968-43-9)

Methyl 5-iodo-3-(trifluoromethyl)picolinate (CAS No. 1360968-43-9) is a specialized heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a picolinate core with iodo and trifluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, catalysis, and material science applications.

The compound’s CAS number 1360968-43-9 is a critical identifier for procurement and regulatory compliance. Its methyl ester functionality enhances solubility, while the 5-iodo and 3-trifluoromethyl groups contribute to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These properties align with current trends in green chemistry and sustainable synthesis, addressing the growing demand for eco-friendly methodologies in organic synthesis.

In the context of AI-driven drug design, Methyl 5-iodo-3-(trifluoromethyl)picolinate has gained attention as a building block for machine learning-optimized libraries. Its structural motifs are often queried in cheminformatics databases, reflecting its role in high-throughput screening. Additionally, the compound’s fluorine content resonates with the pharmaceutical industry’s focus on fluorinated drugs, which exhibit improved metabolic stability and bioavailability.

From an SEO perspective, common search queries include "synthesis of Methyl 5-iodo-3-(trifluoromethyl)picolinate," "CAS 1360968-43-9 suppliers," and "applications of trifluoromethyl picolinates." These keywords highlight the compound’s commercial and scientific relevance. Its patent landscape is another area of interest, with innovations in crop protection and medicinal chemistry frequently citing derivatives of this scaffold.

Handling and storage of Methyl 5-iodo-3-(trifluoromethyl)picolinate require standard laboratory precautions. While not classified as hazardous under common regulations, its iodine and fluorine components necessitate proper ventilation and personal protective equipment (PPE). This aligns with broader workplace safety trends, particularly in GMP and ISO-certified facilities.

In summary, Methyl 5-iodo-3-(trifluoromethyl)picolinate (CAS No. 1360968-43-9) exemplifies the intersection of cutting-edge chemistry and industrial demand. Its versatility in organic synthesis and alignment with sustainable practices ensures its continued prominence in research and development pipelines worldwide.